Cas no 2229355-96-6 (3-(3-methylazetidin-3-yl)oxy-1H-indazole)

• Product Name: 3-(3-methylazetidin-3-yl)oxy-1H-indazole
• CAS No: 2229355-96-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6406696
• PubChem ID: 165702099
• Update Time: 2025-05-20

3-(3-methylazetidin-3-yl)oxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylazetidin-3-yl)oxy-1H-indazole
• EN300-1802823
• 2229355-96-6
• 3-[(3-methylazetidin-3-yl)oxy]-1H-indazole

• Inchi： 1S/C11H13N3O/c1-11(6-12-7-11)15-10-8-4-2-3-5-9(8)13-14-10/h2-5,12H,6-7H2,1H3,(H,13,14)
• InChI Key： DPFCSIAOHNNVNB-UHFFFAOYSA-N
• SMILES： O(C1C2C=CC=CC=2NN=1)C1(C)CNC1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.9Ų

Additional information on 3-(3-methylazetidin-3-yl)oxy-1H-indazole

3-(3-Methylazetidin-3-yl)oxy-1H-indazole: A Comprehensive Overview

The compound 3-(3-methylazetidin-3-yl)oxy-1H-indazole, with the CAS number 2229355-96-6, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its indazole core, which is a bicyclic structure consisting of a benzene ring fused to an imidazole moiety. The indazole framework is further substituted at the 3-position with a methylazetidine group, specifically a 3-methylazetidin-3-yl oxy substituent. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

The synthesis of 3-(3-methylazetidin-3-yl)oxy-1H-indazole typically involves multi-step organic reactions, often employing strategies such as nucleophilic substitution, cyclization, and coupling reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its potential use in chiral drug development.

One of the most notable aspects of this compound is its versatile reactivity. The indazole ring is known for its ability to undergo various transformations, such as electrophilic aromatic substitution and metal-catalyzed cross-couplings. The presence of the methylazetidine group further enhances its reactivity by introducing a nitrogen-containing heterocycle that can participate in hydrogen bonding and other non-covalent interactions. These properties make 3-(3-methylazetidin-3-yl)oxy-1H-indazole an attractive building block for constructing more complex molecular architectures.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been investigated as a potential lead compound for drug discovery targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these disease pathways.

Beyond medicinal chemistry, 3-(3-methylazetidin-3-yl)oxy-1H-indazole has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its potential as an emissive layer material in OLEDs due to its favorable photophysical properties.

The structural versatility of this compound also lends itself to applications in catalysis. The nitrogen-containing heterocycle can act as a coordinating site for metal catalysts, enabling the development of new catalytic systems for challenging organic transformations. Recent studies have highlighted its role as a ligand in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions.

In addition to its chemical applications, 3-(3-methylazetidin-3-yl)oxy-1H-indazole has been studied for its biological activity. Preclinical studies have shown that certain derivatives exhibit anti-inflammatory and antioxidant properties, suggesting their potential use in nutraceuticals and cosmeceuticals. Furthermore, the compound's ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are exploring greener and more sustainable methods to synthesize 3-(3-methylazetidin-3-yl)oxy-1H-indazole, including the use of biocatalysts and environmentally friendly solvents. These efforts are driven by the increasing demand for sustainable practices in chemical manufacturing.

In conclusion, 3-(3-methylazetidin-3-yl)oxy-1H-indazole, with its unique structural features and diverse reactivity, represents a valuable molecule with wide-ranging applications across multiple disciplines. As research into this compound continues to advance, it is likely to play an increasingly important role in both academic and industrial settings.